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Compound of Interest

Compound Name: 5-Bromo-2-furoic acid

cat. No.: B040272

An In-depth Technical Guide to 5-Bromo-2-furoic acid

Introduction

5-Bromo-2-furoic acid, a halogenated derivative of 2-furoic acid, is a versatile heterocyclic
organic compound. Its unique structure, featuring a furan ring functionalized with both a
carboxylic acid and a bromine atom, makes it a valuable intermediate and building block in
various fields of chemical synthesis.[1] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis protocols, and diverse applications in
pharmaceuticals, agrochemicals, and materials science. The strategic placement of the
bromine atom enhances its reactivity, making it an essential reagent for creating complex,
biologically active molecules.[2]

Chemical and Physical Properties

5-Bromo-2-furoic acid is typically a white to cream or pale brown crystalline powder.[3] Key
physicochemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b040272?utm_src=pdf-interest
https://www.benchchem.com/product/b040272?utm_src=pdf-body
https://www.benchchem.com/product/b040272?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-5-bromofuroic-acid-in-modern-chemical-synthesis-pk
https://www.chemimpex.com/products/44460
https://www.benchchem.com/product/b040272?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/specs/37_137696192_5-BROMO-2-FUROICACID_CASNO-585-70-6_030375.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsH3BrOs [311415][6]
Molecular Weight 190.98 g/mol [311415][6]
CAS Number 585-70-6 [31[4]1[5][6]
EC Number 209-559-7 [4]
Melting Point 188-190 °C [7]

White to cream flakes or
Appearance _ [31[4]
crystalline powder

Solubility Soluble in water [3]
pKa 2.84 £ 0.10 (Predicted) [7]
Boiling Point 281.6 £ 25.0 °C (Predicted) [7]
Flash Point 124.1 °C [7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 5-Bromo-2-furoic

acid.
Spectrum Type Technique Source of Sample
FTIR KBr Wafer Frinton Laboratories, Inc.
ATR-IR Attenuated Total Reflectance Aldrich
Vapor Phase IR Vapor Phase DIGILAB FTS-14

Note: Detailed spectra can be found in various online databases such as the NIST WebBook
and SpectraBase.[5][8]

Synthesis and Reactions
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5-Bromo-2-furoic acid is a key starting material for the synthesis of various derivatives. A
common reaction is the esterification to produce compounds like methyl 5-bromo-2-furoate.

Experimental Protocol: Synthesis of Methyl 5-bromo-2-
furoate

This protocol details the synthesis of methyl 5-bromo-2-furoate from 5-bromo-2-furoic acid.[9]
Materials:

e 5-bromo-2-furoic acid (950 mg, 5.00 mmol)

e Methanol (10 mL)

e Thionyl chloride (SOCI2) (2 mL)

o Toluene

Procedure:

e Accurately weigh 950 mg of 5-bromo-2-furoic acid and dissolve it in 10 mL of methanol.
o Slowly add 2 mL of thionyl chloride dropwise to the solution.

» Allow the reaction to proceed to completion.

e Cool the reaction mixture to room temperature.

* Remove the solvent by evaporation under reduced pressure.

¢ Dissolve the residue in an appropriate amount of toluene and evaporate the solvent. Repeat
this dissolution and evaporation process three times.

e The resulting product is methyl 5-bromo-2-furoate, obtained in a quantitative yield (100%).[9]
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Synthesis workflow for Methyl 5-bromo-2-furoate.

Applications

5-Bromo-2-furoic acid serves as a crucial building block in several industries due to its

versatile reactivity.[2]

Pharmaceutical Synthesis
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It is a key intermediate in the production of various active pharmaceutical ingredients (APIs).[1]
[2] Its derivatives have been investigated for their potential as:

» Antimicrobial Agents: Novel derivatives have been synthesized and screened for
antibacterial and antifungal activities.[10]

» Anti-inflammatory Agents: A derivative, 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyllamino}-2-
hydroxybenzoic acid, has shown potent anti-inflammatory activity.[11]

Agrochemical Development

The compound is utilized in the formulation of agrochemicals, including herbicides and
pesticides, to enhance their efficacy and contribute to improved crop yields.[2]

Materials Science

5-Bromo-2-furoic acid is explored in the development of new materials, particularly in the
creation of polymers with enhanced properties.[2] A significant application is its use as a
precursor to 2,5-Furandicarboxylic acid (FDCA), a bio-based alternative to terephthalic acid for
producing polymers like polyethylene furanoate (PEF).[12][13]

Core Compound

5-Bromo-2-furoic Acid

Synthesis of APIsfFormulation

Precursor

ications

Pharmaceuticals

Agrochemicals Polymers (FDCA)

Click to download full resolution via product page

Applications of 5-Bromo-2-furoic acid.
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Biological Activity

The furan nucleus is present in many biologically active compounds.[14][15] Derivatives of 5-
Bromo-2-furoic acid have been shown to exhibit a range of biological effects, which are areas
of active research.

» Antimicrobial Activity: A study on novel heterocyclic analogs of 5-(4-Methylcarboxamido-
phenyl)-2-furoic acid demonstrated potent antimicrobial activity against Gram-positive and
Gram-negative bacteria, as well as pathogenic fungi.[10]

o Anti-inflammatory Effects: Furan derivatives, in general, have been shown to possess anti-
inflammatory properties through various mechanisms, including the suppression of
inflammatory mediators.[16] A specific derivative of 5-aminosalicylic acid incorporating a
bromo-furoic acid moiety has shown promise as an anti-inflammatory agent.[11]
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Pathway from core compound to biological effect.

Safety Information

5-Bromo-2-furoic acid is associated with certain hazards and requires careful handling.

Hazard Class GHS Pictogram Signal Word Hazard Statement
] ] H319: Causes serious

Eye Irritant GHSO07 Warning o

eye irritation.[3][4]

o ] H315: Causes skin

Skin Irritant GHSO07 Warning o

irritation.[3][4]

H335: May cause
Respiratory Irritant GHSO07 Warning respiratory irritation.[3]

[4]

Precautionary Statements: P261, P264, P280, P302+P352, P304+P340, P305+P351+P338.[4]

Conclusion

5-Bromo-2-furoic acid is a compound of significant interest in organic synthesis and medicinal
chemistry. Its versatile reactivity, stemming from the presence of both a carboxylic acid and a
bromine substituent on the furan ring, allows for its use as a foundational element in the
creation of a wide range of valuable molecules. From advanced polymers to potentially life-
saving pharmaceuticals, the applications of 5-bromo-2-furoic acid continue to expand,
underscoring its importance for researchers and professionals in drug development and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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